Cas no 2229528-54-3 (5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229528-54-3
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6352561
• PubChem ID: 165674542
• Update Time: 2025-05-19

5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine
• EN300-1802121
• 2229528-54-3

• Inchi： 1S/C9H17N3O/c1-9(2,13-4)5-8-7(10)6-11-12(8)3/h6H,5,10H2,1-4H3
• InChI Key： CZUIBTGIJNBKIP-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1=C(C=NN1C)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine

Introduction to 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229528-54-3)

5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS number 2229528-54-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This pyrazole derivative exhibits a unique structural framework that has garnered attention due to its potential biological activities and mechanistic properties. The compound's molecular structure, featuring a methyl group at the 1-position and an isobutyl moiety at the 2-position of the pyrazole ring, combined with an amine substituent at the 4-position, suggests a high degree of versatility in its interactions with biological targets.

The pyrazole core is a well-documented scaffold in drug discovery, known for its ability to modulate various biological pathways. Its aromaticity and planar structure allow for effective binding to proteins and enzymes, making it a valuable building block in the design of therapeutic agents. In particular, derivatives of pyrazole have been explored for their anti-inflammatory, antiviral, and anticancer properties. The presence of both methyl and methoxy groups in this compound introduces additional functional diversity, which can influence its pharmacokinetic behavior and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with greater precision. Studies have indicated that the isobutyl side chain in 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine may enhance its solubility and metabolic stability, factors that are critical for drug efficacy. Furthermore, the amine group at the 4-position provides a site for hydrogen bonding or ionic interactions with biological targets, which could be exploited to improve binding affinity.

In the context of current pharmaceutical research, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, preliminary studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These pathways are often dysregulated in conditions such as arthritis, neurodegenerative diseases, and certain types of cancer. By targeting these enzymes, 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine could potentially serve as a lead compound for developing novel therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the methyl group at the 1-position followed by functionalization at the 4-position with an amine group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it possible to produce complex derivatives like this one with greater efficiency.

From a pharmacological perspective, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of 5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine is crucial for evaluating its therapeutic potential. Studies have begun to explore how modifications at different positions on the pyrazole ring can influence these properties. For instance, the presence of an isobutyl side chain may enhance oral bioavailability by improving lipid solubility, while the methoxy group could influence metabolic clearance rates.

The compound's structural features also make it an attractive candidate for further derivatization. By introducing additional substituents or altering existing ones, researchers can fine-tune its biological activity and selectivity. This approach is particularly valuable in drug development pipelines where lead optimization is essential for achieving desired pharmacological outcomes. Computational tools such as molecular dynamics simulations and virtual screening have accelerated this process by allowing rapid assessment of thousands of potential derivatives.

In conclusion,5-(2-methoxy-2-methylpropyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2229528-54-3) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural composition and predicted biological activities position it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover more about its properties and potential applications,this compound is likely to play an important role in shaping future drug development strategies within the chemical biology community.